molecular formula C14H10BrNO B6150347 4-[4-(bromomethyl)phenoxy]benzonitrile CAS No. 321337-61-5

4-[4-(bromomethyl)phenoxy]benzonitrile

Cat. No. B6150347
CAS RN: 321337-61-5
M. Wt: 288.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-[4-(bromomethyl)phenoxy]benzonitrile” is a chemical compound with the molecular formula C14H8BrNO2 . It is also known as “4-(4-Bromo-3-formyl-phenoxy)-benzonitrile” and has a molecular weight of 288.14 . This compound is used in the synthesis of ligands containing a chelating pyrazolyl-pyridine group with a pendant aromatic nitrile .


Synthesis Analysis

The synthesis of “4-[4-(bromomethyl)phenoxy]benzonitrile” involves the reaction of 4-(Bromomethyl)benzonitrile with 2H-tetrazole in the presence of KOH to yield 4-[(2H-tetra-zol-2-yl)methyl]benzonitrile .


Molecular Structure Analysis

The InChI code for “4-[4-(bromomethyl)phenoxy]benzonitrile” is 1S/C14H10BrNO/c15-9-11-1-5-13(6-2-11)17-14-7-3-12(10-16)4-8-14/h1-8H,9H2 . The structure can be viewed using Java or Javascript .


Chemical Reactions Analysis

As mentioned in the synthesis analysis, “4-[4-(bromomethyl)phenoxy]benzonitrile” reacts with 2H-tetrazole in the presence of KOH to yield 4-[(2H-tetra-zol-2-yl)methyl]benzonitrile .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 288.14 . The melting point is 109-111°C, and the boiling point is predicted to be 441.9±35.0 °C . The density is predicted to be 1.56±0.1 g/cm3 .

Safety and Hazards

The compound is toxic if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage. It may cause an allergic skin reaction .

Future Directions

The compound may be used in the synthesis of ligands containing a chelating pyrazolyl-pyridine group with a pendant aromatic nitrile . This suggests potential applications in the development of new ligands for various chemical reactions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(bromomethyl)phenoxy]benzonitrile involves the reaction of 4-hydroxybenzonitrile with 4-bromomethylphenol in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxybenzonitrile", "4-bromomethylphenol", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzonitrile and 4-bromomethylphenol in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction with a suitable solvent (e.g. ethyl acetate).", "Step 4: Purify the product by recrystallization or column chromatography." ] }

CAS RN

321337-61-5

Product Name

4-[4-(bromomethyl)phenoxy]benzonitrile

Molecular Formula

C14H10BrNO

Molecular Weight

288.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.